molecular formula C14H18Cl2N2O3 B8592156 3,5-Dichlorobenzyl 2-(2-aminoethyl)morpholine-4-carboxylate

3,5-Dichlorobenzyl 2-(2-aminoethyl)morpholine-4-carboxylate

Cat. No.: B8592156
M. Wt: 333.2 g/mol
InChI Key: UPAFYNUNACBSAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Dichlorobenzyl 2-(2-aminoethyl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C14H18Cl2N2O3 and its molecular weight is 333.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18Cl2N2O3

Molecular Weight

333.2 g/mol

IUPAC Name

(3,5-dichlorophenyl)methyl 2-(2-aminoethyl)morpholine-4-carboxylate

InChI

InChI=1S/C14H18Cl2N2O3/c15-11-5-10(6-12(16)7-11)9-21-14(19)18-3-4-20-13(8-18)1-2-17/h5-7,13H,1-4,8-9,17H2

InChI Key

UPAFYNUNACBSAK-UHFFFAOYSA-N

Canonical SMILES

C1COC(CN1C(=O)OCC2=CC(=CC(=C2)Cl)Cl)CCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising of 3,5-dichlorobenzyl 2-(2-((tert-butoxycarbonyl)amino)ethyl)morpholine-4-carboxylate (step 1)(500 mg, 1.154 mmol) and trifluoroacetic acid (3556 μl, 46.2 mmol) in DCM (3.8 ml) was stirred for 1 hour at room temperature. The resulting mixture was concentrated under reduced pressure and the crude product was diluted with EtOAc. The mixture was washed with sat. NaHCO3 and the organic portion was separated, dried over MgSO4, filtered and concentrated under reduced pressure to afford the title compound;
Quantity
3556 μL
Type
reactant
Reaction Step One
Name
Quantity
3.8 mL
Type
solvent
Reaction Step One

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